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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

A Comparative Guide to Apiezon L Grease for
Sensitive Analytical Instruments
For researchers, scientists, and professionals in drug development, maintaining the integrity of

sensitive analytical instruments is paramount. The choice of something as seemingly minor as

a vacuum grease can have significant implications for instrument performance and data quality.

This guide provides an in-depth comparison of Apiezon L grease with viable alternatives,

supported by experimental data and detailed methodologies, to aid in the selection of the most

appropriate product for your high-vacuum applications.

Performance Comparison of High-Vacuum Greases
Apiezon L is a hydrocarbon-based grease renowned for its extremely low vapor pressure,

making it a common choice for high-vacuum systems. However, its performance

characteristics, particularly concerning temperature limitations, necessitate a careful

comparison with other available options. The following table summarizes the key quantitative

data for Apiezon L and a selection of alternative high-vacuum greases.
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Property
Apiezon
L

Apiezon
H

Apiezon
M

Apiezon
N

Krytox
LVP

Santovac
5 (fluid)

Base Type
Hydrocarb

on

Hydrocarb

on

Hydrocarb

on

Hydrocarb

on

Perfluorop

olyether

(PFPE)

Polyphenyl

Ether

Vapor

Pressure

@ 20-25°C

(Torr)

7 x 10⁻¹¹ 1.7 x 10⁻⁹ 1.7 x 10⁻⁹ 6 x 10⁻¹⁰ 1 x 10⁻¹³ 4 x 10⁻¹⁰

Working

Temperatur

e Range

(°C)

10 to 30 -10 to 240 10 to 30 -269 to 30 -15 to 300
Up to 250

(as a fluid)

Outgassing

(ASTM

E595)

<1.0%

TML,

<0.1%

CVCM

Data Not

Available

Data Not

Available

Data Not

Available

Low

outgassing

Low

backstrea

ming

Chemical

Inertness
Good Good Good Good Excellent Excellent

Silicone-

Free
Yes Yes Yes Yes Yes Yes

Radiation

Resistance
Yes Yes Yes No Yes Yes

Key Experimental Protocols
The data presented above is derived from standardized testing methodologies. Understanding

these protocols is crucial for interpreting the performance of each grease.

ASTM E595: Standard Test Method for Total Mass Loss
and Collected Volatile Condensable Materials from
Outgassing in a Vacuum Environment
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This is a critical test for materials used in high-vacuum environments, particularly in sensitive

applications where outgassing can lead to contamination of optical components, detectors, or

samples.

Methodology:

Sample Conditioning: The material is first conditioned at 23°C and 50% relative humidity for

24 hours.

Initial Mass Measurement: The sample is weighed precisely.

Vacuum Exposure: The material is placed in a vacuum chamber at a pressure below 5 x

10⁻⁵ torr and heated to 125°C for 24 hours.

Condensable Collection: Any volatile materials that outgas from the sample are collected on

a collector plate maintained at 25°C.

Final Mass Measurements: After the 24-hour period, the sample and the collector plate are

re-weighed.

Calculations:

Total Mass Loss (TML): The percentage of the initial sample mass that was lost during the

test.

Collected Volatile Condensable Material (CVCM): The percentage of the initial sample

mass that condensed on the collector plate.

A lower TML and CVCM indicate better performance and a lower risk of contamination. For

spacecraft materials, NASA has historically used screening levels of 1.00% TML and 0.10%

CVCM for rejection.

Visualizing Key Processes
To further aid in the decision-making process, the following diagrams illustrate important

workflows and concepts related to the use of vacuum grease in sensitive analytical

instruments.
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Vacuum Grease Selection Workflow

Grease Alternatives
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Caption: Workflow for selecting a compatible vacuum grease.
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Impact of Grease Outgassing on Analytical Instruments

Source Process
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Caption: Potential impact of grease outgassing on analytical instruments.

To cite this document: BenchChem. [validation of Apiezon L grease's compatibility with
sensitive analytical instruments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171838#validation-of-apiezon-l-grease-s-
compatibility-with-sensitive-analytical-instruments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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